Cas no 1704951-31-4 ((3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1704951-31-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5776894
• PubChem ID: 104939493
• Update Time: 2025-08-04

(3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid
• EN300-1164597
• 1704951-31-4
• (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid

• Inchi： 1S/C16H19N3O4/c1-2-19-14(8-9-17-19)13(10-15(20)21)18-16(22)23-11-12-6-4-3-5-7-12/h3-9,13H,2,10-11H2,1H3,(H,18,22)(H,20,21)/t13-/m1/s1
• InChI Key： BGSISQFZEKQSGF-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1=CC=NN1CC)=O

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic Acid (CAS No. 1704951-31-4)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid, identified by its CAS number 1704951-31-4, is a sophisticated molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of considerable interest among researchers exploring novel therapeutic agents. The presence of a pyrazole ring and an amide functional group in its structure suggests possible interactions with biological targets, which are crucial for drug design and discovery.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Pyrazole derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The compound in question, with its unique substitution pattern, may offer new insights into the development of drugs targeting specific enzymatic or receptor pathways.

The structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid incorporates several key functional groups that are known to enhance binding affinity and selectivity. The benzyloxy carbonyl group, for instance, is commonly used in peptide mimetics and protease inhibitors, while the pyrazole ring can serve as a scaffold for modulating biological activity. The chiral center at the third carbon atom adds another layer of complexity, allowing for the exploration of enantiomeric specificity, which is critical in drug development to ensure efficacy and minimize side effects.

Current research in medicinal chemistry often focuses on designing molecules that can modulate protein-protein interactions or enzyme activity. The compound's structure suggests that it may interact with proteins involved in signal transduction or metabolic pathways. For instance, the pyrazole moiety is known to bind to metal ions and small organic molecules, potentially facilitating interactions with target proteins. This property makes it a valuable candidate for developing drugs that require precise molecular recognition.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates for further optimization. The structural features of (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid make it an attractive starting point for such studies. By systematically modifying its core structure or exploring analogs, scientists can gain insights into the relationship between molecular structure and biological activity.

In addition to its potential as an active pharmaceutical ingredient (API), this compound may also serve as an intermediate in the synthesis of more complex molecules. The availability of well-characterized building blocks like this one can significantly accelerate the drug development process by providing chemists with a foundation upon which to build novel structures.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures and sensitive functional groups. However, advances in synthetic chemistry have made it possible to construct these molecules with increasing precision and efficiency. Techniques such as solid-phase peptide synthesis (SPPS), transition-metal-catalyzed reactions, and asymmetric catalysis have all contributed to the growing toolkit available for medicinal chemists.

Once synthesized, compounds like (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid undergo rigorous testing to evaluate their pharmacological properties. These studies typically include assays to determine binding affinity, selectivity, metabolic stability, and pharmacokinetic profiles. Such data are essential for understanding how a compound will behave within the body and whether it has the potential to become a viable drug candidate.

Computational modeling plays a crucial role in this process by allowing researchers to predict how a molecule will interact with biological targets at the atomic level. Techniques such as molecular dynamics simulations and quantum mechanical calculations can provide detailed insights into binding mechanisms and help guide the optimization process. By integrating experimental data with computational predictions, scientists can make more informed decisions about which modifications will enhance a compound's therapeutic potential.

The field of drug discovery is highly competitive, with companies and academic institutions constantly seeking innovative approaches to develop new treatments. Compounds like (3R)-3-{(benzyloxy)carbonylamino}-3-(1-ethyl-1H-pyrazol-5-yl)propanoic acid represent promising opportunities for researchers looking to make meaningful contributions to human health. Their unique structural features and potential biological activities make them valuable assets in the ongoing quest to develop safer and more effective medications.